1-[4-(2-Fluorophenyl)piperazin-1-yl]prop-2-en-1-one

• IUPAC Name: 1-[4-(2-fluorophenyl)piperazin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C13H15FN2O/c1-2-13(17)16-9-7-15(8-10-16)12-6-4-3-5-11(12)14/h2-6H,1,7-10H2
• InChI Key: RZAFKZDZEDQKPQ-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCN(CC1)C2=CC=CC=C2F
• Molecular Formula: C13H15FN2O
• Molecular Weight: 234.27 g/mol

Description

The compound “1-[4-(2-Fluorophenyl)piperazin-1-yl]prop-2-en-1-one” is a type of organic compound that contains a piperazine ring. Piperazine rings are often found in various pharmaceuticals and exhibit a wide range of biological activities.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a new series of (E)-3-(substituted phenyl-1-(4-(piperazin-1-yl)phenyl)prop-2-en-1-one derivatives were synthesized aiming to develop effective anticancer agents. The synthesis of these compounds typically involves cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The molecular structure of “1-[4-(2-Fluorophenyl)piperazin-1-yl]prop-2-en-1-one” can be analyzed using various techniques such as FTIR, 1H and 13C NMR, HRMS, and X-ray single crystal diffraction. These techniques can provide detailed information about the compound’s molecular structure, including its atomic arrangement and bonding.

Chemical Reactions Analysis

The chemical reactions involving “1-[4-(2-Fluorophenyl)piperazin-1-yl]prop-2-en-1-one” can be complex and varied. For instance, the compound can undergo various reactions such as the replacement of the naphthalene moiety with the benzene moiety, the addition of chloride to the meta position of this benzene moiety, and the addition of the methyl group to the meta position or the ethyl or oxymethyl group to the para position of this benzene moiety.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-[4-(2-Fluorophenyl)piperazin-1-yl]prop-2-en-1-one” can be studied using molecular mechanics simulations. These simulations can calculate various properties such as elastic constant tensors, shear modulus, bulk modulus, Young’s modulus, and Poisson’s ratio.

Scientific Research Applications

Equilibrative Nucleoside Transporters (ENTs) Inhibition

• uridine uptake in both ENT1 and ENT2.

Antimicrobial and Antitubercular Properties

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Urease Inhibition

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Organic Synthesis Intermediates

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Micelle Concentration Determination

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Future Directions

The future directions for the study of “1-[4-(2-Fluorophenyl)piperazin-1-yl]prop-2-en-1-one” could include further exploration of its potential biological activities, development of more efficient synthesis methods, and detailed investigation of its mechanism of action.